Cas no 1702188-82-6 (3-Bromo-5-nitropyridine-4-acetic acid)

• Product Name: 3-Bromo-5-nitropyridine-4-acetic acid
• CAS No: 1702188-82-6
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4803097
• Update Time: 2025-10-28

3-Bromo-5-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitropyridine-4-acetic acid

• Inchi： 1S/C7H5BrN2O4/c8-5-2-9-3-6(10(13)14)4(5)1-7(11)12/h2-3H,1H2,(H,11,12)
• InChI Key： UNZYPLVSNKIBLZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 0.8
• Topological Polar Surface Area: 96

Additional information on 3-Bromo-5-nitropyridine-4-acetic acid

Professional Introduction to 3-Bromo-5-nitropyridine-4-acetic Acid (CAS No. 1702188-82-6)

3-Bromo-5-nitropyridine-4-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1702188-82-6, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a bromine substituent and a nitro group on a pyridine ring, coupled with an acetic acid moiety, make it a versatile building block for drug discovery and development.

The significance of 3-Bromo-5-nitropyridine-4-acetic acid lies in its ability to undergo diverse chemical transformations, which are essential for constructing complex molecular architectures. In recent years, there has been a growing interest in developing novel therapeutic agents targeting various diseases, and this compound has emerged as a valuable tool in such endeavors. The presence of both electrophilic and nucleophilic sites on its structure allows for selective functionalization, enabling chemists to tailor its properties for specific applications.

One of the most compelling aspects of 3-Bromo-5-nitropyridine-4-acetic acid is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. For instance, recent studies have highlighted its utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine atom on the pyridine ring can be readily displaced by various nucleophiles, allowing for the introduction of diverse pharmacophores.

The nitro group in the molecule also plays a pivotal role in its reactivity. It can be reduced to an amine group, which opens up further possibilities for derivatization. This transformation is particularly useful in generating amine-containing compounds that can serve as substrates or inhibitors for enzymatic reactions. Additionally, the acetic acid moiety provides a carboxylate group that can participate in esterification or amidation reactions, further expanding the synthetic toolkit.

In the realm of medicinal chemistry, 3-Bromo-5-nitropyridine-4-acetic acid has been employed in the development of novel antibiotics and antiviral agents. The pyridine core is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. By incorporating functional groups such as bromine and nitro, chemists can fine-tune the electronic properties of the molecule, enhancing its binding affinity and selectivity.

The compound's relevance extends beyond academic research; it has also found applications in industrial settings. Pharmaceutical companies often utilize intermediates like 3-Bromo-5-nitropyridine-4-acetic acid to streamline synthetic routes for large-scale production of drugs. The efficiency and scalability of these processes are critical for ensuring that therapeutic agents reach patients in a timely manner. Moreover, the use of such intermediates helps reduce costs and improve yields, making them economically viable.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-5-nitropyridine-4-acetic acid. Molecular modeling techniques allow researchers to predict how this compound will behave in different chemical environments, enabling them to design more effective synthetic strategies. These predictions can guide experimental efforts, saving time and resources by minimizing trial-and-error approaches. As computational methods continue to evolve, their integration with traditional synthetic chemistry will likely lead to even more innovative applications.

The environmental impact of using 3-Bromo-5-nitropyridine-4-acetic acid as an intermediate also deserves consideration. Modern pharmaceutical research increasingly emphasizes green chemistry principles, which aim to minimize waste and hazardous byproducts. Fortunately, many reactions involving this compound can be performed under mild conditions using environmentally benign solvents. Such practices align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 3-Bromo-5-nitropyridine-4-acetic acid (CAS No. 1702188-82-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate for synthesizing bioactive molecules. As our understanding of its properties continues to grow, so too will its applications across various therapeutic areas. The ongoing integration of computational methods with experimental chemistry promises to unlock even greater possibilities for this remarkable compound.